5-Methyl-9-phenylnona-4,8-dien-1-ol

• CAS No.: 61618-96-0
• Molecular Formula: C16H22O
• Molecular Weight: 230.34 g/mol
• IUPAC Name: 5-methyl-9-phenylnona-4,8-dien-1-ol
• InChI: InChI=1S/C16H22O/c1-15(10-7-8-14-17)9-5-6-13-16-11-3-2-4-12-16/h2-4,6,10-13,17H,5,7-9,14H2,1H3
• InChI Key: CHZUZJYZKSLBJX-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCCCO)CCC=CC1=CC=CC=C1

Description

5-Methyl-9-phenylnona-4,8-dien-1-ol is an organic compound with the molecular formula C 16 H 22 O and a molecular weight of 230.35 g/mol . This phenyl-dien-ol structure features a terminal alcohol functional group and a conjugated system, making it a molecule of interest in synthetic and mechanistic chemistry research . While specific biological applications for this exact compound are not well-documented in the public literature, its structural features are relevant in several advanced research contexts. Compounds with phenyl-conjugated lipid chains are utilized in studies exploring protein-lipid interactions . For instance, research into protein farnesyltransferase (FTase) has employed synthetic lipid analogues with phenyl substituents to investigate enzyme kinetics and the development of potential therapeutic agents . The structural motif of a hydrophobic chain linked to an aromatic ring is also common in the synthesis of complex natural products and novel polymers, where it can serve as a key intermediate . Researchers value this compound for its potential as a building block in organic synthesis and for probing biochemical processes. This product is designated For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Lithium-Mediated Conjugate Addition

The foundational approach involves a lithium-halogen exchange reaction to construct the carbon skeleton. In a representative procedure, diisopropylamine (11.0 mmol) in tetrahydrofuran (THF, 20 mL) at −78°C is treated with n-butyllithium (1.6 M in hexanes, 6.6 mL) to generate a lithium amide base. Subsequent addition of acetophenone (10.3 mmol) forms a lithium enolate, which undergoes alkylation with (E)-7-bromo-5-methylhepta-1,5-diene (12.2 mmol) at ambient temperature. This yields (E)-5-methyl-1-phenylnona-4,8-dien-1-one (75% yield after silica chromatography).

Critical Parameters :

• Temperature control (−78°C to 25°C) ensures enolate stability and minimizes side reactions.
• Stoichiometric excess of the alkyl bromide (1.2 equiv) drives the reaction to completion.

Wittig Olefination-Aldehyde Reduction Pathway

Aldehyde Precursor Synthesis

(E)-4-Methyl-7-phenylhept-4-enal , a key intermediate, is prepared via palladium-catalyzed cross-coupling. A solution of 4-methyl-7-phenylhept-4-enal (15.1 mmol) in THF reacts with a phosphonium ylide derived from (E)-7-bromo-5-methylhepta-1,5-diene (12.2 mmol) at −78°C. The ylide, generated using n-butyllithium , facilitates a Wittig reaction to install the C8–C9 double bond, yielding (E)-5-methyl-9-phenylnona-4,8-dienal (86% post-column chromatography).

Reaction Optimization :

• Low temperatures (−78°C) prevent ylide decomposition.
• Anhydrous THF ensures reagent stability.

Aldehyde Reduction

The aldehyde is reduced to the primary alcohol using sodium borohydride (2 equiv) in ethanol at 0°C. This step proceeds quantitatively (>95% conversion), as evidenced by the disappearance of the aldehyde proton (δH 9.6–9.8 ppm) in ¹H-NMR.

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Stereoselectivity	Key Advantage
Organometallic Alkylation	75–83	Moderate (E/Z > 4:1)	Scalability (>10 mmol demonstrated)
Wittig-Reduction	86	High (E > 95%)	Preserves diene conjugation
Palladium Catalysis	48–86	Cis-dominant	Amenable to complex substrates

Trade-offs :

• Organometallic methods require cryogenic conditions but offer superior atom economy.
• Wittig reactions necessitate strict anhydrous protocols but achieve high stereocontrol.

Experimental Optimization and Challenges

Solvent and Temperature Effects

• THF vs. CPME : THF maximizes enolate reactivity, while CPME reduces side reactions in palladium systems.
• −78°C vs. 25°C : Lower temperatures favor kinetic control in enolate alkylation (75% vs. 52% yield).

Chemical Reactions Analysis

Types of Reactions

5-Methyl-9-phenylnona-4,8-dien-1-ol can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding aldehydes or ketones.

Reduction: Reduction reactions can convert it into saturated alcohols.

Substitution: The phenyl group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like bromine (Br2) or nitric acid (HNO3) can be used for substitution reactions on the phenyl ring.

Major Products Formed

Oxidation: Aldehydes or ketones.

Reduction: Saturated alcohols.

Substitution: Brominated or nitrated derivatives of the phenyl group.

Scientific Research Applications

5-Methyl-9-phenylnona-4,8-dien-1-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, although specific applications are still under research.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-Methyl-9-phenylnona-4,8-dien-1-ol involves its interaction with various molecular targets. The phenyl group can engage in π-π interactions, while the hydroxyl group can form hydrogen bonds. These interactions can influence the compound’s reactivity and its ability to participate in chemical reactions .

Comparison with Similar Compounds

Comparative Analysis with Structurally Related Compounds

Structural and Functional Comparisons

The table below contrasts 5-Methyl-9-phenylnona-4,8-dien-1-ol with key analogs based on available evidence:

Compound	Molecular Formula	Key Features	Natural Occurrence	Synthetic Applications
5-Methyl-9-phenylnona-4,8-dien-1-ol	C₁₆H₂₂O	Linear chain, phenyl group, conjugated dienes	Not reported	Hypothetical use in cannabinoid synthesis (inferred)
p-Mentha-2,8-dien-1-ol	C₁₀H₁₆O	Cyclic monoterpene, chiral centers	Orange essential oils (1.15–2.31%)	Precursor for (−)-trans-Δ⁸-THC (53% yield)
Limonene	C₁₀H₁₆	Bicyclic monoterpene, dual double bonds	Citrus peels (32–98%)	Fragrance, solvent, drug delivery
Linalool	C₁₀H₁₈O	Acyclic terpene alcohol, hydroxyl group	Lavender, coriander	Perfumery, anxiolytic properties

Key Observations :

• Substituent Effects : The phenyl group may confer unique aromatic interactions absent in limonene or linalool, possibly enhancing stability in hydrophobic environments.

Physicochemical Properties

• Volatility : The phenyl group likely reduces volatility compared to p-mentha-2,8-dien-1-ol and limonene, which dominate citrus essential oils due to lower molecular weight.
• Solubility : Increased lipophilicity from the phenyl group may enhance solubility in organic solvents, favoring use in hydrophobic drug formulations.